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Compound of Interest

Compound Name: 4-Methylbenzyl bromide

Cat. No.: B049273 Get Quote

Application Notes and Protocols for 4-
Methylbenzyl Bromide
For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and protocols for the safe handling and use

of 4-Methylbenzyl bromide in a laboratory setting. Adherence to these procedures is critical to

minimize risks and ensure a safe working environment. 4-Methylbenzyl bromide is a

corrosive, toxic, and lachrymatory substance that requires careful handling.

Hazard Identification and Chemical Properties
4-Methylbenzyl bromide (also known as p-Xylyl bromide) is a hazardous chemical that

presents several risks in a laboratory setting.[1][2] It is classified as a substance that can cause

severe skin burns and eye damage.[1][3][4] It is toxic if swallowed or in contact with skin and

may cause respiratory irritation.[3] This compound is also known to be a powerful lachrymator,

meaning it can cause a copious flow of tears.[2][5]

Physical and Chemical Properties:
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Property Value

CAS Number 104-81-4[1][6]

Molecular Formula C₈H₉Br[6]

Molecular Weight 185.06 g/mol [6]

Appearance White to pale yellow solid or melt[2]

Melting Point 34-36 °C (lit.)[6]

Boiling Point 218-220 °C (lit.)[6]

Solubility
Insoluble in water; soluble in ethanol, ether, and

chloroform.[2]

Stability
Stable under normal conditions, but is moisture

sensitive.[1][3]

Personal Protective Equipment (PPE)
Strict adherence to PPE protocols is mandatory when handling 4-Methylbenzyl bromide. The

following table summarizes the required PPE.
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PPE Category Minimum Requirement Rationale

Eye and Face Protection
Chemical splash goggles and

a face shield.[7]

Protects against splashes of

the corrosive liquid and

irritating vapors that can cause

severe eye damage.[7]

Skin Protection

Chemical-resistant gloves

(e.g., Butyl rubber, Viton®). A

lab coat and an apron or

coveralls made of appropriate

chemical-resistant material.

Double gloving is

recommended.[7]

Prevents skin contact, which

can lead to severe burns and

irritation.[7]

Respiratory Protection

A NIOSH-approved respirator

with an organic vapor cartridge

is necessary when handling

the compound outside of a

certified chemical fume hood

or in case of a spill.[7]

Protects the respiratory tract

from irritating and potentially

harmful vapors.[7]

Footwear
Chemical-resistant, steel-toe

boots or shoes.[8]
Protects feet from spills.

Handling and Storage Protocols
Receiving and Storage:

Inspection: Upon receipt, visually inspect the container for any signs of damage or leaks.[7]

Storage: Store the compound in a cool, dry, and well-ventilated area, away from incompatible

materials such as strong oxidizing agents, bases, and metals.[1][7] The storage area should

be designated for corrosive materials.[7] Keep the container tightly closed and protected

from sunlight and moisture.[3] It is recommended to store it under an inert gas.[3]

Labeling: Ensure the container is clearly labeled with the chemical name, CAS number, and

all appropriate hazard warnings.[7]
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General Handling:

All work with 4-Methylbenzyl bromide must be conducted in a certified chemical fume

hood.[9]

Avoid breathing dust, fumes, gas, mist, vapors, or spray.[3]

Avoid contact with skin and eyes.[3]

Do not eat, drink, or smoke when using this product.[3]

Always wash hands thoroughly after handling.[3]

Ensure that a safety shower and eyewash station are easily accessible and in good working

order.[3][7]

Experimental Workflow
The following diagram illustrates the standard operating procedure for the safe handling of 4-
Methylbenzyl bromide during a typical laboratory experiment.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Phone: (601) 213-4426
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